Cas no 2138508-17-3 (3-iodo-2,6-dimethylpyrazolo1,5-apyrimidine)

• Product Name: 3-iodo-2,6-dimethylpyrazolo1,5-apyrimidine
• CAS No: 2138508-17-3
• MF: C₈H₈IN₃
• MW: 273.073693275452
• CID: 6570393
• PubChem ID: 165795506
• Update Time: 2025-06-08

3-iodo-2,6-dimethylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2,6-dimethylpyrazolo1,5-apyrimidine
• 3-iodo-2,6-dimethylpyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C8H8IN3/c1-5-3-10-8-7(9)6(2)11-12(8)4-5/h3-4H,1-2H3
• InChI Key： QLKKZZMSYUCGDA-UHFFFAOYSA-N
• SMILES： IC1C(=NN2C=C(C)C=NC=12)C

Additional information on 3-iodo-2,6-dimethylpyrazolo1,5-apyrimidine

Recent Advances in the Study of 3-iodo-2,6-dimethylpyrazolo[1,5-a]pyrimidine (CAS: 2138508-17-3)

3-iodo-2,6-dimethylpyrazolo[1,5-a]pyrimidine (CAS: 2138508-17-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile scaffold for the synthesis of bioactive molecules, particularly in the context of kinase inhibition and anticancer therapy. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique pyrazolopyrimidine core structure makes it an attractive candidate for the design of small-molecule inhibitors targeting various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-iodo-2,6-dimethylpyrazolo[1,5-a]pyrimidine exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, leading to the identification of several promising lead compounds with nanomolar potency.

In addition to its kinase inhibitory properties, 3-iodo-2,6-dimethylpyrazolo[1,5-a]pyrimidine has also been investigated for its potential as a building block in the synthesis of fluorescent probes. A recent report in ACS Chemical Biology highlighted its use in the development of turn-on fluorescent sensors for detecting reactive oxygen species (ROS) in live cells. The iodine substituent at the 3-position was found to play a crucial role in the probe's fluorescence quenching and activation mechanism, enabling real-time monitoring of oxidative stress in biological systems.

From a synthetic chemistry perspective, advances in the preparation of 3-iodo-2,6-dimethylpyrazolo[1,5-a]pyrimidine have been reported in Organic Letters. A novel palladium-catalyzed cross-coupling strategy was developed to efficiently introduce diverse functional groups at the 3-position, expanding the compound's utility as a versatile intermediate for medicinal chemistry campaigns. The method offers improved yields and scalability compared to traditional approaches, facilitating its broader adoption in drug discovery programs.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases. Preliminary data presented at the 2023 American Chemical Society National Meeting suggest that optimized derivatives of 3-iodo-2,6-dimethylpyrazolo[1,5-a]pyrimidine may exhibit neuroprotective effects by modulating protein aggregation pathways implicated in Alzheimer's disease. Further studies are warranted to validate these findings and elucidate the underlying molecular mechanisms.

In conclusion, 3-iodo-2,6-dimethylpyrazolo[1,5-a]pyrimidine (CAS: 2138508-17-3) represents a promising chemical scaffold with diverse applications in drug discovery and chemical biology. Recent studies have expanded our understanding of its structural features, biological activities, and synthetic utility, paving the way for future investigations into its therapeutic potential. Continued research efforts are expected to yield novel derivatives with improved pharmacological properties and expanded therapeutic indications.